Sulfidothioxomethyl

• Molecular Formula: CS2-
• Molecular Weight: 76.15 g/mol
• InChI: InChI=1S/CHS2/c2-1-3/h(H,2,3)/p-1
• InChI Key: CVXNHFAEAYOPFL-UHFFFAOYSA-M
• SMILES: [C](=S)[S-]

Description

Sulfidothioxomethyl (chemical formula: CS₂•⁻) is a sulfur-containing carbon anion characterized by a thiocarbonyl group and an additional sulfur atom. It is formally known as disulfidocarbonato(•1−) and is classified under reactive sulfur-carbon species . The compound exists as a radical anion due to the presence of an unpaired electron, which contributes to its high reactivity and transient nature in chemical systems. Sulfidothioxomethyl is primarily studied in theoretical and experimental contexts for its role in redox reactions, coordination chemistry, and as an intermediate in sulfur-rich environments .

Comparison with Similar Compounds

Structural and Chemical Properties

The table below compares Sulfidothioxomethyl with structurally related sulfur-carbon compounds:

Compound	Molecular Formula	Charge	Key Structural Features	Reactivity Profile	Stability
Sulfidothioxomethyl	CS₂•⁻	−1	Two sulfur atoms bonded to carbon; radical anion	High nucleophilicity, redox-active	Low (transient species)
Carbon Monosulfide (CS)	CS	Neutral	C≡S triple bond	Reacts with metals, forms complexes	Moderate (gas phase)
Carbon Disulfide (CS₂)	CS₂	Neutral	Linear S=C=S structure	Solvent, reacts with amines	High (stable liquid)
Sulfidocarbon(•1+) (CS•⁺)	CS•⁺	+1	Thiocarbonyl radical cation	Electrophilic, oxidizes nucleophiles	Very low (short-lived)

Key Observations :

• Charge and Reactivity : Sulfidothioxomethyl’s anionic charge distinguishes it from neutral analogs like CS and CS₂. Its radical nature enhances reactivity in electron-transfer processes compared to CS₂, which is stable and widely used as a solvent .
• Stability : Unlike CS₂ (a commercially available liquid), Sulfidothioxomethyl is transient and challenging to isolate, requiring advanced spectroscopic techniques for detection .
• Structural Complexity : The presence of two sulfur atoms in Sulfidothioxomethyl enables unique coordination modes in metal complexes, unlike CS (single sulfur) or CS•⁺ (cationic radical) .

Analytical and Detection Challenges

Analysis of Sulfidothioxomethyl and its analogs faces methodological hurdles:

• Extraction Limitations : Ionic and radical species like Sulfidothioxomethyl may decompose during extraction, complicating quantification .
• Spectroscopic Differentiation: Mass spectrometry (MS) and electron paramagnetic resonance (EPR) are critical for distinguishing Sulfidothioxomethyl (m/z ~76, radical signal) from CS₂ (m/z ~76, non-radical) .
• Comparative Stability : CS₂ is readily detectable via gas chromatography, whereas Sulfidothioxomethyl requires cryogenic trapping or in-situ generation .